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Introduction

Amlodipine is a third-generation dihydropyridine calcium channel blocker widely prescribed for
the treatment of hypertension and angina.[1][2] It functions by inhibiting the influx of calcium
ions into vascular smooth muscle and cardiac muscle, leading to vasodilation and a reduction
in blood pressure.[2][3][4] Accurate and sensitive quantification of amlodipine in biological
matrices is crucial for pharmacokinetic studies, bioequivalence trials, and therapeutic drug
monitoring. This application note provides a detailed protocol for the robust and sensitive
guantification of amlodipine in human plasma using Liquid Chromatography with tandem Mass
Spectrometry (LC-MS/MS).

Quantitative Data Summary

The following tables summarize the performance characteristics of the described LC-MS/MS
method for amlodipine quantification, compiled from various validated studies.

Table 1: Linearity and Sensitivity
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Parameter Value Reference
Linearity Range 0.05 - 20 ng/mL [5]
Correlation Coefficient (r?) >0.998 [5]
Lower Limit of Quantification
0.05 ng/mL [5]
(LLOQ)
Limit of Detection (LOD) 6 pg/mL [5]
Table 2: Precision and Accuracy

Quality . Intra-day Inter-day

Concentrati o o Accuracy
Control Precision Precision Reference

on (ng/mL) (%)
Sample (%CV) (%CV)
LLOQ 0.05 <15 <15 85 - 115 [2]
Low QC 94.87 -

0.15 <10 <10 [5][6]
(LQC) 102.44
Medium QC 94.87 -

<10 <10 [5][6]

(MQC) 102.44
High QC 94.87 -

19 <10 <10 [5][6]
(HQC) 102.44

Experimental Protocols
Sample Preparation (Liquid-Liquid Extraction)

This protocol outlines a common liquid-liquid extraction (LLE) procedure for the extraction of

amlodipine from human plasma.

Materials:

e Human plasma samples

o Amlodipine analytical standard
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Internal Standard (IS) solution (e.g., Desipramine or Amlodipine-d4)[5][7]
Ammonium bicarbonate buffer (10 mM, pH 10.0)[5]

Extraction solvent: Methyl-tert-butyl ether and hexane (80:20, v/v)[5]
Reconstitution solvent: Mobile phase

Vortex mixer

Centrifuge

Nitrogen evaporator

Procedure:

Pipette 200 pL of human plasma into a clean microcentrifuge tube.

Spike with an appropriate amount of internal standard solution.

Add 70 pL of 10 mM ammonium bicarbonate buffer (pH 10.0) and vortex briefly.[5]
Add 1 mL of the extraction solvent (methyl-tert-butyl ether:hexane, 80:20 v/v).[5]
Vortex for 5 minutes to ensure thorough mixing.

Centrifuge at 10,000 rpm for 10 minutes to separate the aqueous and organic layers.
Carefully transfer the upper organic layer to a new tube.

Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40°C.
Reconstitute the dried residue in 200 pL of the mobile phase.

Vortex briefly and transfer to an autosampler vial for LC-MS/MS analysis.

Liquid Chromatography (LC)

Instrumentation:
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e High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid
Chromatography (UPLC) system.

Chromatographic Conditions:

Column: C18 reverse-phase column (e.g., Acquity UPLC BEH C18, 50 mm x 2.1 mm, 1.7 pm
or Luna® HST C18, 50 mm x 3 mm, 2.5 um)[4][5]

» Mobile Phase: Acetonitrile and 10 mM ammonium acetate (pH 4.0) in a 90:10 (v/v) ratio.[5]
An alternative is a gradient elution with acetonitrile and water (both containing 0.3% formic
acid).[4]

e Flow Rate: 0.20 mL/min for HPLC or 0.35 mL/min for UPLC.[4][5]
e Injection Volume: 5 - 20 pL.
e Column Temperature: 30°C.[5]

e Run Time: 5 minutes.[5]

Mass Spectrometry (MS/MS)

Instrumentation:

e Triple quadrupole mass spectrometer.

MS/MS Conditions:

« lonization Mode: Electrospray lonization (ESI), Positive.

e Scan Type: Multiple Reaction Monitoring (MRM).

 MRM Transitions:
o Amlodipine: m/z 409.17 - 238.19 and m/z 409.17 - 294.09.[5]
o Desipramine (IS): m/z 267.09 - 208.06.[5]

o Amlodipine-d4 (1S): Specific transition for the deuterated standard.[7]
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Source Temperature: 120°C.[5]

Desolvation Temperature: 350°C.[5]

Cone Gas Flow: 30 L/Hr.[5]

Desolvation Gas Flow: 700 L/Hr.[5]

Visualizations
Experimental Workflow
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Caption: LC-MS/MS workflow for Amlodipine quantification.
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Signaling Pathway: Amlodipine's Mechanism of Action
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Caption: Amlodipine's primary mechanism of action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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